Cas no 1119452-65-1 (4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde)

4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde structure
1119452-65-1 structure
Product Name:4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde
CAS No:1119452-65-1
MF:C16H11FN2O3
MW:298.268547296524
MDL:MFCD12026825
CID:2130396
Update Time:2023-08-03

4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde
    • 4-Fluoro-3-(5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl)benzaldehyde
    • STK503006
    • 4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde, AldrichCPR
    • MDL: MFCD12026825
    • Inchi: 1S/C16H11FN2O3/c17-14-7-6-11(9-20)8-13(14)16-18-15(22-19-16)10-21-12-4-2-1-3-5-12/h1-9H,10H2
    • InChI Key: NPONSHQFMXUIGI-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=O)C=C1C1=NOC(COC2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 298.075
  • Monoisotopic Mass: 298.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2

4-Fluoro-3-[5-(phenoxymethyl)-1,2,4-oxadiazol-3-yl]benzaldehyde Pricemore >>

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